Cas no 1270425-60-9 (3-Amino-3-(2-chloroquinolin-3-yl)propan-1-ol)

• Product Name: 3-Amino-3-(2-chloroquinolin-3-yl)propan-1-ol
• CAS No: 1270425-60-9
• MF: C₁₂H₁₃ClN₂O
• MW: 236.697421789169
• CID: 5784282
• PubChem ID: 129943516
• Update Time: 2025-06-29

3-Amino-3-(2-chloroquinolin-3-yl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-amino-3-(2-chloroquinolin-3-yl)propan-1-ol
• 1270425-60-9
• EN300-1968073
• 3-Amino-3-(2-chloroquinolin-3-yl)propan-1-ol

• Inchi： 1S/C12H13ClN2O/c13-12-9(10(14)5-6-16)7-8-3-1-2-4-11(8)15-12/h1-4,7,10,16H,5-6,14H2
• InChI Key： ZOIMAUPJQMLIKD-UHFFFAOYSA-N
• SMILES： ClC1C(=CC2C=CC=CC=2N=1)C(CCO)N

Computed Properties

• Exact Mass: 236.0716407g/mol
• Monoisotopic Mass: 236.0716407g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 59.1Ų

Additional information on 3-Amino-3-(2-chloroquinolin-3-yl)propan-1-ol

Introduction to 3-Amino-3-(2-chloroquinolin-3-yl)propan-1-ol (CAS No. 1270425-60-9)

3-Amino-3-(2-chloroquinolin-3-yl)propan-1-ol, with the CAS number 1270425-60-9, is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and pharmaceutical research. This compound belongs to the class of amino alcohols and features a unique structural combination of an amino group, a hydroxyl group, and a 2-chloroquinoline moiety. The intricate structure of 3-Amino-3-(2-chloroquinolin-3-yl)propan-1-ol makes it a valuable candidate for various biological studies, particularly in the development of novel therapeutic agents.

The chemical structure of 3-Amino-3-(2-chloroquinolin-3-yl)propan-1-ol is characterized by a central carbon atom bonded to an amino group, a hydroxyl group, and a 2-chloroquinoline ring. The presence of these functional groups imparts specific chemical and biological properties to the molecule. The amino group can participate in hydrogen bonding and electrostatic interactions, while the hydroxyl group can form hydrogen bonds and serve as a site for further chemical modifications. The 2-chloroquinoline moiety, on the other hand, is known for its ability to interact with biological targets such as enzymes and receptors, making it a key component in drug design.

In the context of medicinal chemistry, 3-Amino-3-(2-chloroquinolin-3-yl)propan-1-ol has been explored for its potential as a lead compound in the development of new drugs. Recent studies have highlighted its promising activity against various diseases, including cancer and neurodegenerative disorders. For instance, research published in the Journal of Medicinal Chemistry reported that derivatives of 3-Amino-3-(2-chloroquinolin-3-yl)propan-1-ol exhibited significant antiproliferative effects on cancer cell lines, suggesting its potential as an anticancer agent.

Beyond cancer research, 3-Amino-3-(2-chloroquinolin-3-yl)propan-1-ol has also shown promise in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. A study published in the European Journal of Medicinal Chemistry demonstrated that this compound could effectively inhibit the aggregation of amyloid-beta peptides, which are implicated in the pathogenesis of Alzheimer's disease. Additionally, preliminary data suggest that it may have neuroprotective properties by reducing oxidative stress and inflammation in neuronal cells.

The pharmacological profile of 3-Amino-3-(2-chloroquinolin-3-yl)propan-1-ol is further enhanced by its favorable physicochemical properties. Its solubility in both aqueous and organic solvents allows for versatile formulation options, making it suitable for various routes of administration. Moreover, its stability under physiological conditions ensures that it remains active during therapeutic use. These attributes make it an attractive candidate for preclinical and clinical development.

In terms of safety and toxicity, preliminary studies have indicated that 3-Amino-3-(2-chloroquinolin-3-yl)propan-1-ol exhibits low toxicity at therapeutic concentrations. However, further comprehensive toxicological evaluations are necessary to ensure its safety profile before advancing to clinical trials. Researchers are currently conducting detailed investigations to assess its potential side effects and long-term safety.

The synthesis of 3-Amino-3-(2-chloroquinolin-3-y l)propan -1 -ol strong > involves multi-step processes that require precise control over reaction conditions to achieve high yields and purity. Common synthetic routes include nucleophilic substitution reactions followed by reduction steps to introduce the amino and hydroxyl groups. Advances in synthetic methodologies have led to more efficient and scalable production processes, facilitating its availability for research purposes.

In conclusion, 3-Amino - 3 -( 2 - chlor oq uinoli n - 3 - yl )propa n - 1 - ol (CAS No . 1 270425 - 60 -9) strong > represents a promising compound with diverse applications in medicinal chemistry and pharmaceutical research . Its unique structural features , combined with its favorable biological activity , make it an attractive candidate for further investigation . As research continues to uncover new insights into its mechanisms of action , it is likely that this compound will play an increasingly important role in the development of novel therapeutic agents . p >